![molecular formula C24H21N3O6S B2771068 (2Z)-2-(benzenesulfonylhydrazinylidene)-8-methoxy-N-(4-methoxyphenyl)chromene-3-carboxamide CAS No. 866347-02-6](/img/structure/B2771068.png)
(2Z)-2-(benzenesulfonylhydrazinylidene)-8-methoxy-N-(4-methoxyphenyl)chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2Z)-2-(benzenesulfonylhydrazinylidene)-8-methoxy-N-(4-methoxyphenyl)chromene-3-carboxamide is a useful research compound. Its molecular formula is C24H21N3O6S and its molecular weight is 479.51. The purity is usually 95%.
BenchChem offers high-quality (2Z)-2-(benzenesulfonylhydrazinylidene)-8-methoxy-N-(4-methoxyphenyl)chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-2-(benzenesulfonylhydrazinylidene)-8-methoxy-N-(4-methoxyphenyl)chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- F1602-0699 has shown promise as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. The compound’s unique structure may interfere with critical cellular pathways, making it a potential candidate for targeted cancer therapy .
- Inflammation plays a pivotal role in various diseases. Studies suggest that F1602-0699 exhibits anti-inflammatory effects by modulating key inflammatory mediators. Researchers have explored its potential in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- Neurodegenerative disorders, including Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. F1602-0699 has been investigated for its neuroprotective properties. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation .
- The compound’s sulfonamide and hydrazine moieties contribute to its antibacterial potential. Researchers have studied its efficacy against both Gram-positive and Gram-negative bacteriaF1602-0699 could be a valuable addition to the arsenal of antimicrobial agents .
- F1602-0699 exhibits interesting photophysical behavior. Its fluorescence properties have been explored for potential applications in imaging and sensing. Researchers have investigated its emission switching capabilities, which could be harnessed for bioimaging and molecular probes .
- Scientists have synthesized analogs and derivatives of F1602-0699 to explore structure-activity relationships. These studies aim to optimize its pharmacological properties, enhance bioavailability, and fine-tune its interactions with biological targets. Such efforts contribute to drug discovery and development .
Anticancer Activity
Anti-inflammatory Properties
Neuroprotective Effects
Antibacterial Activity
Photophysical Properties
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
(2Z)-2-(benzenesulfonylhydrazinylidene)-8-methoxy-N-(4-methoxyphenyl)chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O6S/c1-31-18-13-11-17(12-14-18)25-23(28)20-15-16-7-6-10-21(32-2)22(16)33-24(20)26-27-34(29,30)19-8-4-3-5-9-19/h3-15,27H,1-2H3,(H,25,28)/b26-24- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSNPFNWUARMZQV-LCUIJRPUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=NNS(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)NC(=O)C\2=CC3=C(C(=CC=C3)OC)O/C2=N\NS(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.